Cas no 1341617-86-4 ((1-(1H-pyrrol-1-yl)cyclopentyl)methanamine)

• Product Name: (1-(1H-pyrrol-1-yl)cyclopentyl)methanamine
• CAS No: 1341617-86-4
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5573474
• Update Time: 2025-06-08

(1-(1H-pyrrol-1-yl)cyclopentyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanamine, 1-(1H-pyrrol-1-yl)-
• (1-(1h-pyrrol-1-yl)cyclopentyl)methanamine
• (1-(1H-pyrrol-1-yl)cyclopentyl)methanamine

• Inchi： 1S/C10H16N2/c11-9-10(5-1-2-6-10)12-7-3-4-8-12/h3-4,7-8H,1-2,5-6,9,11H2
• InChI Key： WHAUBMBUNNWTFI-UHFFFAOYSA-N
• SMILES： C1(N2C=CC=C2)(CN)CCCC1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 272.0±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on (1-(1H-pyrrol-1-yl)cyclopentyl)methanamine

Recent Advances in the Study of (1-(1H-pyrrol-1-yl)cyclopentyl)methanamine (CAS: 1341617-86-4)

The compound (1-(1H-pyrrol-1-yl)cyclopentyl)methanamine, with the CAS number 1341617-86-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and cyclopentylamine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of (1-(1H-pyrrol-1-yl)cyclopentyl)methanamine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological studies have revealed that (1-(1H-pyrrol-1-yl)cyclopentyl)methanamine exhibits notable activity in modulating specific neurotransmitter systems. Preliminary findings suggest its potential as a modulator of the central nervous system (CNS), with implications for treating neurological and psychiatric disorders. For instance, its interaction with certain receptor subtypes has been explored in vitro and in vivo, showing promising results in animal models of anxiety and depression. These findings highlight the compound's therapeutic potential and warrant further investigation.

In addition to its CNS activity, recent research has also explored the compound's potential in other therapeutic areas. For example, studies have investigated its anti-inflammatory and analgesic properties, suggesting possible applications in pain management and inflammatory diseases. The compound's unique chemical structure appears to contribute to its diverse pharmacological effects, making it a versatile candidate for multi-target drug development. However, more detailed mechanistic studies are needed to fully understand its mode of action and optimize its therapeutic profile.

Despite the promising findings, challenges remain in the development of (1-(1H-pyrrol-1-yl)cyclopentyl)methanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are also exploring structural analogs to enhance its efficacy and reduce any undesirable effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (1-(1H-pyrrol-1-yl)cyclopentyl)methanamine (CAS: 1341617-86-4) represents a promising compound with diverse therapeutic potential. Recent advances in its synthesis, pharmacological characterization, and mechanistic understanding have paved the way for further research and development. As the scientific community continues to explore its applications, this compound may soon emerge as a valuable tool in the treatment of various medical conditions. Future studies should focus on addressing the current challenges and optimizing its therapeutic potential for clinical use.